Benzonitrile, 2-(4-bromophenoxy)-5-nitro-

• CAS No.: 78940-64-4
• Molecular Formula: C13H7BrN2O3
• Molecular Weight: 319.11 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-5-nitrobenzonitrile
• InChI: InChI=1S/C13H7BrN2O3/c14-10-1-4-12(5-2-10)19-13-6-3-11(16(17)18)7-9(13)8-15/h1-7H
• InChI Key: XXYYTKATSBRQRD-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1OC2=C(C=C(C=C2)[N+](=O)[O-])C#N)Br

Description

Benzonitrile, 2-(4-bromophenoxy)-5-nitro- is a useful research compound. Its molecular formula is C13H7BrN2O3 and its molecular weight is 319.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 5.31 g (0.0307 moles) of 4-bromophenol dissolved in 150 ml of DMSO was added 1.23 g (0.0307 moles) of NaOH. The slurry was heated at 60° C. for 15 minutes and 5.04 g (0.0276 moles) of 2-chloro-5-nitrobenzonitrile was added. The mixture was heated at 75° C. for 4 hrs. The reaction mixture was cooled and poured into water. The product was collected by filtration, washed well with water and dried, which gave 8.1 g of crude product. The crude product was dissolved in CH2Cl2 and washed with 10% aqueous NaOH, water and dried (Na2SO4). Removal of solvent in vacuo gave 7.5 g (85% yield) of product. Recrystallization from ethanol afforded purified 2-(4-bromophenoxy)-5-nitrobenzonitrile, mp 171°-172° C.